Cas no 946409-21-8 (4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane)
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2-Dioxaborolane is a boronic ester derivative widely used in Suzuki-Miyaura cross-coupling reactions due to its stability and reactivity. The tetramethyl dioxaborolane moiety enhances hydrolytic stability, making it suitable for handling under ambient conditions. The phenoxymethylphenyl group provides steric and electronic modulation, facilitating efficient coupling with aryl halides. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise boron-based intermediates are required. Its crystalline solid form ensures ease of purification and handling. The product’s consistent performance in palladium-catalyzed reactions makes it a reliable choice for constructing complex biaryl structures in organic synthesis.
946409-21-8 structure
Product Name:4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane
CAS No:946409-21-8
MF:C19H23BO3
MW:310.195125818253
MDL:MFCD18827485
CID:3162050
Update Time:2025-07-30
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Chemical and Physical Properties
Names and Identifiers
-
- 4,4,5,5-tetramethyl-2-(4-(phenoxymethyl)phenyl)-1,3,2-dioxaborolane
- 4-(Phenoxymethyl)benzeneboronic acid pinacol ester
- 4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane
- 4,4,5,5-Tetramethyl-2-[4-(phenoxymethyl)phenyl]-1,3,2-dioxaborolane
- AMTB380
- 2-[4-(Phenoxymethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane
-
- MDL： MFCD18827485
- Inchi： 1S/C19H23BO3/c1-18(2)19(3,4)23-20(22-18)16-12-10-15(11-13-16)14-21-17-8-6-5-7-9-17/h5-13H,14H2,1-4H3
- InChI Key： YLEMWKPHWXIWOL-UHFFFAOYSA-N
- SMILES： O1B(C2C=CC(COC3C=CC=CC=3)=CC=2)OC(C)(C)C1(C)C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 366
- Topological Polar Surface Area: 27.7
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Security Information
- Signal Word：Warning
- Hazard Statement： H315; H319; H335
- Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
- Storage Condition：Store at room temperature
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM219327-5g |
4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane |
946409-21-8 | 95+% | 5g |
$108 | 2021-08-04 | |
| Chemenu | CM219327-25g |
4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane |
946409-21-8 | 95+% | 25g |
$316 | 2021-08-04 | |
| TRC | P992118-50mg |
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane |
946409-21-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P992118-100mg |
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane |
946409-21-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P992118-500mg |
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-[1,3,2]Dioxaborolane |
946409-21-8 | 500mg |
$ 80.00 | 2022-06-03 | ||
| AK Scientific | AMTB380-1g |
4-(Phenoxymethyl)benzeneboronic acid pinacol ester |
946409-21-8 | 95% | 1g |
$40 | 2025-02-18 | |
| AK Scientific | AMTB380-5g |
4-(Phenoxymethyl)benzeneboronic acid pinacol ester |
946409-21-8 | 95% | 5g |
$110 | 2025-02-18 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T906471-250mg |
4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane |
946409-21-8 | 95% | 250mg |
￥418.50 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T906471-1g |
4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane |
946409-21-8 | 95% | 1g |
￥1,202.40 | 2022-08-31 | |
| Chemenu | CM219327-5g |
4,4,5,5-Tetramethyl-2-(4-phenoxymethyl-phenyl)-[1,3,2]dioxaborolane |
946409-21-8 | 95+% | 5g |
$108 | 2022-08-31 |
4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
946409-21-8 (4,4,5,5-Tetramethyl-2-(4-Phenoxymethyl-Phenyl)-1,3,2Dioxaborolane) Related Products
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- 1204580-85-7(2-(2-Benzyloxy-5-methylphenyl)-4,4,5,5-tetramethyl1,3,2dioxaborolane)
- 1005010-03-6(3-Benzyloxy-4-methoxyboronic Acid Pinacol Ester)
- 875639-79-5(1,3,2-Dioxaborolane,2-[3-methoxy-4-[(4-methoxyphenyl)methoxy]phenyl]-4,4,5,5-tetramethyl-)
- 1027757-13-6(2-Benzyloxyphenylboronic Acid Pinacol Ester)
- 1000796-87-1(2-(4-(Benzyloxy)-3-methoxyphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)
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